Cas no 2248365-13-9 (4-[(4-Bromopyrazol-1-yl)methyl]benzaldehyde)

• Product Name: 4-[(4-Bromopyrazol-1-yl)methyl]benzaldehyde
• CAS No: 2248365-13-9
• MF: C₁₁H₉BrN₂O
• MW: 265.105961561203
• CID: 5464087
• Update Time: 2025-10-28

4-[(4-Bromopyrazol-1-yl)methyl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-[(4-Bromopyrazol-1-yl)methyl]benzaldehyde
• 4-[(4-bromo-1H-pyrazol-1-yl)methyl]benzaldehyde
• Z3444455286
• Benzaldehyde, 4-[(4-bromo-1H-pyrazol-1-yl)methyl]-

• Inchi： 1S/C11H9BrN2O/c12-11-5-13-14(7-11)6-9-1-3-10(8-15)4-2-9/h1-5,7-8H,6H2
• InChI Key： JXTYQMXIPQLKRX-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)CC1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 263.98983 g/mol
• Monoisotopic Mass: 263.98983 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 265.11
• XLogP3: 2
• Topological Polar Surface Area: 34.9

Additional information on 4-[(4-Bromopyrazol-1-yl)methyl]benzaldehyde

4-[(4-Bromopyrazol-1-yl)methyl]benzaldehyde (CAS No. 2248365-13-9): A Comprehensive Overview

4-[(4-Bromopyrazol-1-yl)methyl]benzaldehyde (CAS No. 2248365-13-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has shown promise in various applications, including drug discovery and the development of advanced materials. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of 4-[(4-Bromopyrazol-1-yl)methyl]benzaldehyde, highlighting recent advancements and future prospects.

Chemical Structure and Properties

4-[(4-Bromopyrazol-1-yl)methyl]benzaldehyde is a brominated pyrazole derivative with a benzaldehyde moiety. The compound's structure can be represented as C₁₃H₁₀BrN₂O. The presence of the bromine atom and the pyrazole ring imparts unique chemical and physical properties to this compound. The bromine atom is a key functional group that can participate in various chemical reactions, such as substitution and coupling reactions, making it a valuable intermediate in synthetic chemistry.

The pyrazole ring, known for its biological activity, contributes to the compound's potential in pharmaceutical applications. The benzaldehyde moiety, on the other hand, provides a reactive aldehyde group that can undergo condensation reactions with amines and other nucleophiles. These structural features collectively make 4-[(4-Bromopyrazol-1-yl)methyl]benzaldehyde a versatile building block for the synthesis of more complex molecules.

Synthesis Methods

The synthesis of 4-[(4-Bromopyrazol-1-yl)methyl]benzaldehyde has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 4-bromopyrazole with benzyl chloride to form the intermediate 4-(bromomethyl)pyrazole, followed by oxidation to introduce the aldehyde group. This method typically uses mild conditions and yields high-purity products.

An alternative route involves the use of transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling or Buchwald-Hartwig amination, to introduce the bromine atom into the pyrazole ring. These methods offer high regioselectivity and functional group tolerance, making them suitable for large-scale synthesis.

Potential Applications

Drug Discovery and Development

In the realm of drug discovery, 4-[(4-Bromopyrazol-1-yl)methyl]benzaldehyde has shown promise as a lead compound for various therapeutic targets. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, researchers at the University of California have reported that derivatives of this compound exhibit potent inhibitory activity against kinases implicated in cancer progression.

The bromine atom in 4-[(4-Bromopyrazol-1-yl)methyl]benzaldehyde can be used to enhance the lipophilicity and bioavailability of drug candidates, making it an attractive scaffold for medicinal chemists. Additionally, the pyrazole ring is known for its ability to form hydrogen bonds with target proteins, enhancing binding affinity and selectivity.

Molecular Probes and Imaging Agents

Beyond its pharmaceutical applications, 4-[(4-Bromopyrazol-1-yl)methyl]benzaldehyde has found use as a molecular probe in cellular imaging studies. The aldehyde group can be readily modified with fluorescent dyes or other reporter groups to create probes that can visualize specific cellular processes or biomolecules. This property makes it valuable for understanding disease mechanisms at the molecular level.

Materials Science

In materials science, 4-[(4-Bromopyrazol-1-yl)methyl]benzaldehyde has been explored as a building block for functional polymers and supramolecular assemblies. The presence of multiple reactive groups allows for the design of polymers with tailored properties, such as enhanced mechanical strength or improved thermal stability. Recent research has also focused on using this compound to develop stimuli-responsive materials that can change their properties in response to external stimuli like pH or temperature changes.

Conclusion

4-[(4-Bromopyrazol-1-yl)methyl]benzaldehyde (CAS No. 2248365-13-9) is a multifaceted organic compound with a wide range of applications in medicinal chemistry, materials science, and beyond. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for this compound, its significance in both academic and industrial settings is likely to grow.